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Compound of Interest

Compound Name: Tert-butyl 4-nitrobenzoate

Cat. No.: B025151 Get Quote

An In-depth Technical Guide to tert-Butyl 4-
Nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and reactivity of tert-butyl 4-nitrobenzoate. The information is intended

to support researchers and professionals in the fields of organic synthesis, medicinal chemistry,

and drug development.

Core Molecular Information
Tert-butyl 4-nitrobenzoate is an ester of 4-nitrobenzoic acid and tert-butanol. It is a valuable

intermediate in organic synthesis, often utilized in the preparation of more complex molecules.

[1]

Chemical Formula and Structure
The chemical formula for tert-butyl 4-nitrobenzoate is C₁₁H₁₃NO₄.[2][3] Its structure consists

of a tert-butyl group attached to the carboxylate of a 4-nitrobenzoate moiety.
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The molecular weight of tert-butyl 4-nitrobenzoate has been calculated and reported with

minor variations. The computed molecular weight is 223.22 g/mol .[2] Other sources report

values of 223.228 g/mol and 223.231 g/mol .[3]

Physicochemical Properties
A summary of the key physicochemical properties of tert-butyl 4-nitrobenzoate is presented in

the table below.

Property Value Source

Molecular Formula C₁₁H₁₃NO₄ [2][3]

Molecular Weight 223.22 g/mol [2]

Monoisotopic Mass 223.08445790 Da [2]

Topological Polar Surface Area 72.1 Å² [2]

Complexity 269 [2]

Rotatable Bond Count 3 [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
4 [3]

Experimental Protocols
Synthesis of tert-Butyl 4-Nitrobenzoate via Mitsunobu
Reaction
The Mitsunobu reaction provides a reliable method for the synthesis of esters, including tert-
butyl 4-nitrobenzoate, from an alcohol and a carboxylic acid with inversion of stereochemistry

at the alcohol carbon.[4][5][6] This method is particularly useful for sterically hindered alcohols.

[7][8]

General Procedure:
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In a round-bottomed flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., nitrogen or argon), dissolve 4-nitrobenzoic acid, tert-butanol, and triphenylphosphine in

a suitable anhydrous solvent such as tetrahydrofuran (THF).[7]

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add a solution of diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate

(DIAD) in THF to the stirred mixture.[4] Maintain the temperature below 10 °C during the

addition.[7]

After the addition is complete, allow the reaction to warm to room temperature and stir for

several hours or until the reaction is complete as monitored by thin-layer chromatography

(TLC).[4]

Upon completion, the reaction mixture can be worked up by removing the solvent under

reduced pressure. The crude product is then purified by column chromatography on silica gel

to yield pure tert-butyl 4-nitrobenzoate.[7]
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General Workflow for Mitsunobu Esterification
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Caption: Workflow for the synthesis of tert-butyl 4-nitrobenzoate using the Mitsunobu

reaction.

Spectroscopic Data
Spectroscopic techniques are essential for the structural elucidation and characterization of

tert-butyl 4-nitrobenzoate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: In the proton NMR spectrum, the tert-butyl group typically exhibits a sharp singlet

around 1.6 ppm. The aromatic protons of the 4-nitrobenzoate moiety appear as two doublets

in the downfield region, typically between 7.5 and 8.5 ppm, due to the electron-withdrawing

effect of the nitro group and the ester functionality.

¹³C NMR: The carbon NMR spectrum will show a signal for the quaternary carbon of the tert-

butyl group around 82 ppm and the methyl carbons around 28 ppm. The aromatic carbons

will appear in the range of 120-155 ppm, with the carbon attached to the nitro group being

the most downfield. The carbonyl carbon of the ester will be observed around 164 ppm.

Mass Spectrometry (MS)
Gas chromatography-mass spectrometry (GC-MS) is a common technique for the analysis of

tert-butyl 4-nitrobenzoate. The electron ionization (EI) mass spectrum is expected to show a

molecular ion peak (M⁺) at m/z 223. A prominent peak at m/z 57, corresponding to the stable

tert-butyl cation ([C(CH₃)₃]⁺), is also expected due to the facile cleavage of the ester bond.

Reactivity and Applications
Hydrolysis
The ester linkage in tert-butyl 4-nitrobenzoate can be hydrolyzed under acidic or basic

conditions to yield 4-nitrobenzoic acid and tert-butanol. The tert-butyl group is known to be

labile under strong acidic conditions.

Hydrolysis of tert-Butyl 4-nitrobenzoate

tert-Butyl 4-nitrobenzoate H₂O, H⁺ or OH⁻

4-Nitrobenzoic Acid

tert-Butanol
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Caption: Reaction scheme for the hydrolysis of tert-butyl 4-nitrobenzoate.

Applications in Organic Synthesis
Tert-butyl 4-nitrobenzoate serves as a useful intermediate in organic synthesis. The nitro

group can be reduced to an amine, providing a route to 4-aminobenzoate derivatives. The tert-

butyl ester can act as a protecting group for the carboxylic acid, which can be removed under

specific acidic conditions. Nitro compounds, in general, are versatile building blocks for the

synthesis of pharmaceutically relevant substances.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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